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Compound of Interest

Compound Name:
1-(3-Piperidinyl)-4-piperidinol

dihydrochloride

CAS No.: 1220019-74-8

Cat. No.: B1527751

Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for "1-(3-Piperidinyl)-4-piperidinol
dihydrochloride" was not publicly available at the time of this writing. This guide has been

constructed by synthesizing data from the SDS of structurally similar piperidine compounds.

The information herein serves as a technical framework for researchers and drug development

professionals on the anticipated safety considerations and handling protocols for this class of

chemicals. This document is for informational purposes only and should not be used as a

substitute for a compound-specific SDS. Always consult the official SDS provided by the

manufacturer before handling any chemical.

Introduction to the Piperidine Moiety in Research
The piperidine ring is a ubiquitous scaffold in medicinal chemistry, forming the core of

numerous pharmaceuticals and developmental drug candidates. Its derivatives are explored for

a vast range of therapeutic applications due to their ability to interact with various biological

targets. However, the same chemical properties that make them effective can also present

significant health and safety hazards. This guide provides an in-depth look at the expected

safety profile of a complex piperidine derivative, 1-(3-Piperidinyl)-4-piperidinol
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dihydrochloride, based on an analysis of its constituent parts and related molecules. As a

dihydrochloride salt, it is expected to be a solid with increased water solubility, which can

influence its exposure routes and environmental mobility.

Hazard Identification and GHS Classification
Based on data from related piperidine compounds, a substance like 1-(3-Piperidinyl)-4-
piperidinol dihydrochloride is anticipated to be classified under the Globally Harmonized

System (GHS) with at least the following hazards. The hydrochloride salt form can contribute to

its irritant properties.

Anticipated GHS Classification Summary

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[2][3]

Serious Eye Damage/Irritation Category 1 / 2A
H318/H319: Causes serious

eye damage/irritation[1][2][3][4]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[1][2][3]

Acute Toxicity

(Oral/Dermal/Inhalation)
Category 3/4

H301/H302, H311/H312,

H331/H332: Toxic/Harmful if

swallowed, in contact with skin,

or if inhaled[4][5][6]

Signal Word:Danger or Warning[4][6][7]

Core Causality of Hazards:

Irritation and Corrosivity: The basic nitrogen atoms of the piperidine rings can be highly

irritating to skin, eyes, and mucous membranes. As a hydrochloride salt, the compound can

be acidic in solution, contributing to its irritant or corrosive potential. Direct contact can lead

to inflammation, redness, and in severe cases, chemical burns or irreversible eye damage[4]

[8].
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Respiratory Effects: Fine dust or aerosols of the compound can irritate the respiratory tract

upon inhalation, leading to symptoms like coughing and shortness of breath[2][3].

Systemic Toxicity: While specific toxicological data is unavailable, many piperidine

derivatives can be absorbed through the skin or via ingestion and may exert systemic

effects. The potential for central nervous system (CNS) impact is a known characteristic of

some piperidine-based compounds[9].

Risk Mitigation and Safe Handling Protocols
A multi-layered approach to safety is essential when working with potent, uncharacterized

research chemicals. The following workflow outlines a self-validating system for handling

piperidine derivatives.

Engineering Controls: The First Line of Defense
The primary method for exposure control is to handle the material within a properly functioning

chemical fume hood. This not only contains dust and aerosols but also protects against

inhalation of any volatile decomposition products. Ensure that eyewash stations and safety

showers are readily accessible and have been recently tested[3].

Personal Protective Equipment (PPE)
PPE is the final barrier between the researcher and the chemical. The choice of PPE should be

based on a thorough risk assessment.

Eye and Face Protection: Wear chemical safety goggles or a full-face shield, as approved by

NIOSH (US) or EN 166 (EU) standards[4][5][6]. Standard safety glasses are insufficient.

Skin Protection: Use compatible, chemical-resistant gloves (e.g., nitrile) that are inspected

before each use[6]. A lab coat is mandatory, and for larger quantities or tasks with a high risk

of splashing, additional protective clothing may be necessary[4][9].

Respiratory Protection: If engineering controls are insufficient or during emergency

situations, a NIOSH/MSHA approved respirator with appropriate cartridges for organic

vapors and particulates should be used[4].
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Workflow for Safe Chemical Handling
The following diagram illustrates the logical flow for safely handling a research chemical like 1-
(3-Piperidinyl)-4-piperidinol dihydrochloride.
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Preparation Phase

Handling Phase

Post-Handling Phase

Emergency Response

Review Compound-Specific SDS
(If unavailable, review related compounds)

Conduct Risk Assessment
(Quantity, Procedure, Environment)

Verify Engineering Controls
(Fume Hood, Eyewash, Shower)

Select & Inspect PPE

Work Within Fume Hood

Proceed to Handling

Ground Equipment
(Avoid static discharge for powders)

Weigh & Dispense Carefully
(Avoid generating dust)

Keep Container Tightly Closed

Decontaminate Surfaces

Proceed to Cleanup

Segregate Waste
(Follow institutional guidelines)

Remove PPE Correctly

Wash Hands Thoroughly

Spill or Exposure Occurs

Evacuate & Alert Others

Administer First Aid
(See Section 4)

Consult SDS & Emergency Services

Click to download full resolution via product page

Caption: Risk Assessment and Handling Workflow for Piperidine-Based Research Chemicals.
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Emergency and First-Aid Procedures
In the event of an exposure, immediate and correct action is critical.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do so. Seek immediate medical attention, preferably from an ophthalmologist[1][4][9].

Skin Contact: Take off all contaminated clothing immediately. Wash the affected area with

plenty of soap and water for at least 15 minutes. If skin irritation persists, seek medical

advice[2][3][5].

Inhalation: Move the affected person to fresh air and keep them in a position comfortable for

breathing. If breathing is difficult or they feel unwell, call a poison center or doctor[2][5][10].

Ingestion: Do NOT induce vomiting. Rinse the mouth thoroughly with water. Never give

anything by mouth to an unconscious person. Call a poison center or doctor immediately[4]

[5][9].

Stability, Storage, and Disposal
Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents and strong acids[3][5]. Many

piperidine salts are hygroscopic (absorb moisture from the air), so protection from moisture

is crucial to maintain sample integrity and safety[5]. The substance should be stored locked

up or in an area accessible only to qualified personnel[1].

Stability: The compound is expected to be stable under recommended storage conditions.

However, it may be sensitive to air and moisture[5]. Hazardous decomposition products upon

combustion would likely include carbon oxides (CO, CO2), nitrogen oxides (NOx), and

hydrogen chloride gas[5].

Disposal: All waste materials must be disposed of in accordance with local, state, and federal

regulations. The compound should not be allowed to enter drains or the environment[1][2].

Dispose of the contents and container to an approved waste disposal plant[1][5].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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